Cas no 771573-25-2 ([2-(furan-2-yl)phenyl]methanamine)

[2-(Furan-2-yl)phenyl]methanamine is a versatile aromatic amine featuring a furan-substituted phenyl core. This compound is of interest in synthetic organic chemistry due to its bifunctional structure, combining an amine group with a furan heterocycle, which enables its use as a building block in pharmaceuticals, agrochemicals, and materials science. The furan ring enhances electron-rich properties, facilitating participation in cross-coupling reactions, while the benzylic amine group offers reactivity for derivatization or coordination chemistry. Its structural motif is valuable in designing ligands, catalysts, and bioactive molecules. High-purity grades ensure consistent performance in research and industrial applications. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.
[2-(furan-2-yl)phenyl]methanamine structure
771573-25-2 structure
Product Name:[2-(furan-2-yl)phenyl]methanamine
CAS No:771573-25-2
MF:C11H11NO
MW:173.211142778397
MDL:MFCD06213664
CID:561968
PubChem ID:18525791
Update Time:2025-06-11

[2-(furan-2-yl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,2-(2-furanyl)-
    • [2-(2-Furyl)phenyl]methylamine
    • [2-(furan-2-yl)phenyl]methanamine
    • (2-(2-furyl)phenyl)methylamine
    • 2-furan-2-yl-benzylamine
    • CC46213
    • KB-63715
    • SBB088776
    • SureCN110763
    • CS-0269605
    • EN300-237937
    • 771573-25-2
    • SCHEMBL110763
    • SB61797
    • MFCD06213664
    • F2167-0741
    • (2-(furan-2-yl)phenyl)methanamine
    • DTXSID10594546
    • MS-22316
    • FT-0716798
    • AKOS013153638
    • KUTREPQQCILHIM-UHFFFAOYSA-N
    • 1-[2-(Furan-2-yl)phenyl]methanamine
    • DB-075247
    • MDL: MFCD06213664
    • Inchi: 1S/C11H11NO/c12-8-9-4-1-2-5-10(9)11-6-3-7-13-11/h1-7H,8,12H2
    • InChI Key: KUTREPQQCILHIM-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1C=CC=CC=1CN

Computed Properties

  • Exact Mass: 173.08413
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.099
  • Boiling Point: 306.4°C at 760 mmHg
  • Flash Point: 139.1°C
  • Refractive Index: 1.568
  • PSA: 39.16
  • LogP: 3.10560

[2-(furan-2-yl)phenyl]methanamine Security Information

[2-(furan-2-yl)phenyl]methanamine Pricemore >>

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Additional information on [2-(furan-2-yl)phenyl]methanamine

Introduction to [2-(furan-2-yl)phenyl]methanamine (CAS No. 771573-25-2)

[2-(furan-2-yl)phenyl]methanamine (CAS No. 771573-25-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, from drug discovery to the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of [2-(furan-2-yl)phenyl]methanamine.

The molecular formula of [2-(furan-2-yl)phenyl]methanamine is C10H9NO, and it has a molecular weight of approximately 163.18 g/mol. The compound consists of a furan ring attached to a phenyl group, with an amino group linked to the benzene ring via a methylene bridge. This unique structure imparts specific chemical and biological properties that make it an interesting target for various research endeavors.

In terms of chemical synthesis, [2-(furan-2-yl)phenyl]methanamine can be prepared through several routes. One common method involves the reaction of 2-furylbenzaldehyde with ammonia or an amine derivative under appropriate conditions. Another approach involves the reductive amination of 2-furylbenzaldehyde with ammonia using a suitable reducing agent such as sodium borohydride or hydrogen gas in the presence of a catalyst. These synthetic methods have been optimized to achieve high yields and purity, making the compound readily available for further studies.

The physical properties of [2-(furan-2-yl)phenyl]methanamine are also noteworthy. It is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is desired.

In the realm of biological activity, [2-(furan-2-yl)phenyl]methanamine has shown promise in various pharmacological studies. Recent research has focused on its potential as a lead compound for the development of new drugs targeting specific biological pathways. For instance, studies have demonstrated that this compound exhibits moderate to strong activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, it has been investigated for its anti-inflammatory properties and its ability to modulate neurotransmitter systems in the brain.

The mechanism of action of [2-(furan-2-yl)phenyl]methanamine is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism involves its interaction with specific receptors or enzymes involved in cell signaling and metabolism. For example, it may act as an agonist or antagonist at certain receptors, leading to downstream effects on cellular processes such as proliferation and apoptosis.

In preclinical studies, [2-(furan-2-yl)phenyl]methanamine has been evaluated for its safety and efficacy in animal models. These studies have generally shown favorable results, with no significant toxic effects observed at therapeutic doses. However, further research is needed to fully assess its safety profile and potential side effects in humans.

The pharmaceutical industry has shown increasing interest in compounds like [2-(furan-2-yl)phenyl]methanamine due to their potential therapeutic applications. Several pharmaceutical companies are currently exploring this compound as part of their drug discovery pipelines. Ongoing clinical trials are aimed at evaluating its efficacy in treating various diseases and conditions, including cancer, inflammatory disorders, and neurological disorders.

In addition to its pharmaceutical applications, [2-(furan-2-yl)phenyl]methanamine has also found use in other areas such as materials science and chemical synthesis. Its unique structural features make it a valuable building block for the synthesis of more complex molecules with diverse functionalities. Researchers have utilized this compound as a starting material for the preparation of polymers, catalysts, and other advanced materials.

The environmental impact of compounds like [2-(furan-2-yl)phenyl]methanamine is another important consideration. While there is limited data available on its environmental fate and effects, ongoing studies are being conducted to assess its potential impact on ecosystems and human health. Ensuring the safe handling and disposal of such compounds is crucial to minimize any adverse environmental effects.

In conclusion, [2-(furan-2-yl)phenyl]methanamine (CAS No. 771573-25-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of chemical biology and medicinal chemistry.

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